Cas no 176383-57-6 ((6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol)

• Product Name: (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol
• CAS No: 176383-57-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD11100217
• CID: 1027396
• PubChem ID: 10679508
• Update Time: 2025-09-27

(6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol
• (6-Chloro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)-methanol
• DTXSID70443389
• J-501660
• 176383-57-6
• (6-Chloro-3,4-dihydro-2H-benzo[1,4]oxazin-2-yl)methanol
• AKOS005072831
• SCHEMBL22397075
• MFCD11100217
• 2H-1,4-Benzoxazine-2-methanol, 6-chloro-3,4-dihydro-
• (6-chloro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol
• FC-0604

• MDL： MFCD11100217
• Inchi： 1S/C9H10ClNO2/c10-6-1-2-9-8(3-6)11-4-7(5-12)13-9/h1-3,7,11-12H,4-5H2
• InChI Key： LFQRSXFICPKVRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NCC(CO)O2

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49

Additional information on (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol

Introduction to (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol (CAS No. 176383-57-6)

(6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol, CAS No. 176383-57-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of oxazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and a hydroxymethyl group in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>benzo[b][1,4]oxazine core structure of this compound is a fused heterocyclic system consisting of a benzene ring connected to an oxazine ring. This particular arrangement enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery. The< strong>6-chloro substituent at the sixth position of the oxazine ring increases the electrophilicity of the molecule, facilitating its participation in various chemical reactions such as nucleophilic substitution and condensation reactions.

In recent years, there has been a growing interest in oxazine derivatives due to their reported< strong>antimicrobial,< strong>anti-inflammatory, and< strong>anticancer properties. Several studies have demonstrated the efficacy of oxazine-based compounds in inhibiting the growth of pathogenic microorganisms and reducing inflammation. Additionally, these compounds have shown promise in targeting specific enzymes and receptors involved in cancer progression, making them attractive candidates for further development into novel therapeutic agents.

The< strong>methanol moiety at the 2-position of the oxazine ring contributes to the compound's solubility and reactivity, allowing for easier handling and functionalization in synthetic pathways. This feature is particularly advantageous in pharmaceutical applications where solubility is a critical factor for drug bioavailability and formulation. The combination of these structural elements makes (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol a versatile building block for medicinal chemists exploring new drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. These studies have provided valuable insights into how modifications to the< strong>6-chloro substituent and other functional groups can enhance its pharmacological activity. For instance, computational simulations have suggested that introducing additional polar or aromatic substituents could improve binding interactions with target proteins, leading to more potent and selective drug molecules.

The synthesis of (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the< strong>6-chloro group is often achieved through chlorination reactions using reagents such as phosphorus oxychloride or sulfuryl chloride. The subsequent formation of the oxazine ring requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, aligning with global efforts to sustainable chemistry practices.

In conclusion, (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The integration of cutting-edge computational techniques with traditional synthetic methods has opened new avenues for developing novel therapeutic agents based on this compound. As research continues to uncover its full potential, it is expected that (6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol will play an increasingly important role in addressing various medical challenges.